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Compound of Interest

Compound Name: YKL-5-124
Cat. No.: B8180869
Get Quote
. J

Selective Covalent CDK7 Inhibitor[1][2][3][4][5][6][7]

Executive Summary

YKL-5-124 is a chemical probe designed to resolve a longstanding ambiguity in transcriptional
biology: the specific contribution of Cyclin-dependent kinase 7 (CDK7) versus its paralogs
CDK12 and CDK13.[4][5][7] Unlike first-generation inhibitors like THZ1, which promiscuously
target CDK7, 12, and 13, YKL-5-124 is a highly selective, covalent inhibitor of CDK7.[1][4][5][6]

[7]

This compound has redefined the understanding of CDK7 function. While previously thought to
be essential for global RNA Polymerase 1l (Pol Il) phosphorylation, data derived using YKL-5-
124 demonstrates that CDK?7 inhibition primarily drives cell cycle arrest at the G1/S transition
via E2F downregulation, with minimal impact on global Pol Il C-terminal domain (CTD)
phosphorylation.[7]

Chemical Identity & Mechanism of Action[2][8]
Chemical Structure & Design

YKL-5-124 was developed through a hybridization strategy. It combines the covalent
acrylamide "warhead" of THZ1 with the pyrrolidinopyrazole core of PF-3758309 (a PAK4
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inhibitor).[4] This structural optimization retains the ability to covalently modify CDK7 while
eliminating the off-target activity against CDK12/13 that confounded earlier studies.

e Molecular Weight: 515.62 g/mol [8]
e Formula: C2sH33N703[8]
e Solubility: Soluble in DMSO (up to 20 mM); Ethanol (up to 20 mM).[8]

Mechanism: Covalent Targeting of Cys312

YKL-5-124 functions as an irreversible inhibitor.[1][2][3][4][7] It binds to the ATP-binding pocket
of CDK7 and forms a covalent thioether bond with a specific cysteine residue located outside
the canonical kinase active site.

o Target Residue: Cysteine 312 (C312).[4][6][7]
e Binding Kinetics:

analysis reveals that YKL-5-124 modifies CDK7 approximately 11-fold faster than THZ1,
contributing to its superior selectivity profile.

» Validation: Mutation of C312 to Serine (C312S) renders CDK7 completely resistant to YKL-5-

124, confirming on-target specificity.[4]

Selectivity Profile (Kinome-Wide)

The following table contrasts the selectivity of YKL-5-124 against related CDKs.
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Kinase Target IC50 (nM) Activity Status
CDK7 / Matl / CycH 9.7 Potent Inhibition
CDK7 (monomer) 53.5 Potent Inhibition
CDK2 1300 >100-fold Selectivity
CDK9 3020 >300-fold Selectivity
CDK12 >10,000 Inactive

CDK13 >10,000 Inactive

Biological Characterization: The "CAK" Phenotype

The deployment of YKL-5-124 revealed that CDK7's primary essential function in many cancer
lines is its role as a CDK-Activating Kinase (CAK), rather than a global transcriptional initiator.

Pathway Visualization

The diagram below illustrates the divergent downstream effects of YKL-5-124 compared to
pan-CDK inhibitors.
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Figure 1: Mechanism of Action. YKL-5-124 selectively blocks the CAK activity of CDK7, leading
to cell cycle arrest, while sparing the global transcriptional machinery often affected by less
selective inhibitors.[4][7]

Experimental Protocols
Reconstitution & Storage

Critical: Covalent inhibitors are reactive electrophiles. Avoid buffers containing thiols (DTT, 3-
mercaptoethanol) during initial dilution, as they will quench the compound.

e Stock Preparation: Dissolve powder in 100% DMSO to reach a concentration of 10 mM.

 Aliquoting: Store in small aliquots (e.g., 20 pL) at -80°C to prevent freeze-thaw cycles.
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 Stability: Stable for 6 months at -80°C.

Cellular Target Engagement Assay

To verify YKL-5-124 is engaging CDK7 in your specific cell line, use a "washout" western blot
strategy.

Materials:

Cell line of interest (e.g., HAP1, Jurkat, SCLC lines).[9]

YKL-5-124 (Treatment).[1][2][4][5][10][9]

Biotinylated-THZ1 (Probe).[10]

Streptavidin-agarose beads.

Protocol:

Treatment: Treat cells with YKL-5-124 (e.g., 100 nM) or DMSO for 4—6 hours.[10]

Lysis: Harvest cells and lyse in buffer without DTT.

Probe Labeling: Incubate lysate with 1 uM Biotin-THZ1 overnight at 4°C.

o Logic: If YKL-5-124 has successfully covalently bound Cys312, the biotin-probe cannot
bind.

Pulldown: Add streptavidin beads for 2 hours.

Wash & Elute: Wash beads 3x with lysis buffer. Elute by boiling in SDS loading buffer.

Detection: Western blot for CDK7.[10][9]

o Result: A disappearance of the CDK7 band in the YKL-5-124 treated lane indicates
successful target engagement (competition).

Functional Readout (Western Blot Markers)
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When assessing the downstream impact, do not rely solely on Pol Il phosphorylation. Use the
following marker panel:

Marker Expected Change Biological Significance

Loss of CAK activity (Primary

p-CDK1 (Thrl61) Decrease
Phenotype)
p-CDK2 (Thr160) Decrease Loss of CAK activity
Distinguishes YKL-5-124 from
p-Pol Il (Ser5/7) No Change
THZ1
Total Pol Il No Change Control
YKL-5-124 is generally
PARP (Cleaved) Minimal/None cytostatic, not cytotoxic (unlike

THZ1)

Advanced Applications & Therapeutic Context[4][10]
Small Cell Lung Cancer (SCLC)

Research indicates that SCLC is uniquely sensitive to CDK7 inhibition. While YKL-5-124
induces genomic instability and micronucleus formation in SCLC models, it also triggers an
immune response signaling pathway.[9]

e Synergy: YKL-5-124 has shown potential when combined with anti-PD-1 immunotherapy, as
the drug-induced immune signaling can sensitize "cold" tumors to checkpoint blockade.

Distinguishing Transcriptional Addiction

YKL-5-124 is the "gold standard" control for validating transcriptional addiction.

« If a cancer cell line dies upon THZ1 treatment but survives YKL-5-124 treatment, the
vulnerability is likely driven by CDK12 or CDK13, not CDK?7.

o If the cell line arrests/dies with YKL-5-124, the dependency is likely driven by E2F/Cell Cycle
dysregulation (e.g., MYC-driven cancers).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

e 1. cancer-research-network.com [cancer-research-network.com]
e 2. medchemexpress.com [medchemexpress.com]
¢ 3. pdf.benchchem.com [pdf.benchchem.com]

e 4. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle
phenotype - PMC [pmc.ncbi.nim.nih.gov]

e 5. Development of a Selective CDK7 Covalent Inhibitor Reveals Predominant Cell-Cycle
Phenotype - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. YKL-5-124 | CDK7 inhibitor | Probechem Biochemicals [probechem.com]
e 7. pdf.benchchem.com [pdf.benchchem.com]

¢ 8. rndsystems.com [rndsystems.com]

¢ 9. e3s-conferences.org [e3s-conferences.org]

¢ 10. researchgate.net [researchgate.net]

e 11. selleckchem.com [selleckchem.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.medchemexpress.com/ykl-5-124.html
https://www.cancer-research-network.com/2020/08/26/ykl-5-124-is-a-selective-irreversible-and-covalent-cdk7-inhibitor/
https://www.medchemexpress.com/ykl-5-124.html
https://pubmed.ncbi.nlm.nih.gov/30905681/
https://www.selleckchem.com/products/ykl5-124.html
https://www.benchchem.com/product/b8180869?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cancer-research-network.com/2020/08/26/ykl-5-124-is-a-selective-irreversible-and-covalent-cdk7-inhibitor/
https://www.medchemexpress.com/ykl-5-124.html
https://pdf.benchchem.com/15144/A_Head_to_Head_Battle_of_Selectivity_Cdk7_IN_8_vs_YKL_5_124.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6588464/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6588464/
https://pubmed.ncbi.nlm.nih.gov/30905681/
https://pubmed.ncbi.nlm.nih.gov/30905681/
https://probechem.com/products_YKL-5-124.html
https://pdf.benchchem.com/611/YKL_5_124_s_effect_on_transcription.pdf
https://www.rndsystems.com/products/ykl-5-124_7157
https://www.e3s-conferences.org/articles/e3sconf/pdf/2021/21/e3sconf_aeecs2021_03027.pdf
https://www.researchgate.net/figure/Selective-CDK7-inhibition-with-YKL-5-124-leads-to-aberrant-cell-cycle-progression-in-NB_fig1_358181990
https://www.selleckchem.com/products/ykl5-124.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [Technical Deep Dive: YKL-5-124]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b8180869/docs#technical-
deep-dive-ykl-5-124]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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